Cas no 1805412-81-0 (2-(Difluoromethyl)-4-iodo-6-methoxypyridine-3-carboxylic acid)

• Product name: 2-(Difluoromethyl)-4-iodo-6-methoxypyridine-3-carboxylic acid
• CAS No: 1805412-81-0
• MF: C₈H₆F₂INO₃
• MW: 329.03942155838
• CID: 4892867

2-(Difluoromethyl)-4-iodo-6-methoxypyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-iodo-6-methoxypyridine-3-carboxylic acid

• Inchi： 1S/C8H6F2INO3/c1-15-4-2-3(11)5(8(13)14)6(12-4)7(9)10/h2,7H,1H3,(H,13,14)
• InChI Key： PQEWLRMPQLNQOR-UHFFFAOYSA-N
• SMILES： IC1C=C(N=C(C(F)F)C=1C(=O)O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 2
• Topological Polar Surface Area: 59.4

Additional information on 2-(Difluoromethyl)-4-iodo-6-methoxypyridine-3-carboxylic acid

Comprehensive Overview of 2-(Difluoromethyl)-4-iodo-6-methoxypyridine-3-carboxylic acid (CAS No. 1805412-81-0)

2-(Difluoromethyl)-4-iodo-6-methoxypyridine-3-carboxylic acid (CAS No. 1805412-81-0) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine carboxylic acid family, characterized by its unique difluoromethyl and iodo substituents, which enhance its reactivity and potential applications. Researchers are particularly interested in its role as a versatile intermediate in the synthesis of bioactive molecules, including potential drug candidates and crop protection agents.

The structural features of 2-(Difluoromethyl)-4-iodo-6-methoxypyridine-3-carboxylic acid make it a valuable building block in medicinal chemistry. The presence of the difluoromethyl group is known to improve metabolic stability and bioavailability, addressing a common challenge in drug development. Meanwhile, the iodo substituent offers opportunities for further functionalization via cross-coupling reactions, such as Suzuki or Sonogashira couplings, which are widely used in modern organic synthesis. These attributes align with current trends in precision medicine and sustainable agriculture, where efficient and selective chemical transformations are paramount.

In the context of recent scientific advancements, CAS No. 1805412-81-0 has been explored for its potential in targeting enzyme inhibition and modulating biological pathways. For instance, its structural analogs have shown promise in kinase inhibition, a hot topic in oncology research. Additionally, the methoxy group in this compound contributes to its lipophilicity, a critical factor in drug design for improved membrane permeability. Such properties resonate with the growing demand for "next-generation therapeutics" and "green chemistry" solutions, which dominate academic and industrial discussions.

From a synthetic perspective, 2-(Difluoromethyl)-4-iodo-6-methoxypyridine-3-carboxylic acid exemplifies the convergence of fluorine chemistry and heterocyclic frameworks—two areas experiencing rapid growth due to their applications in life sciences. Fluorinated compounds, in particular, are frequently searched in databases like PubChem and Reaxys, reflecting their importance in modern R&D. This compound’s carboxylic acid moiety further enables derivatization into esters, amides, or other functional groups, catering to the needs of combinatorial chemistry and high-throughput screening platforms.

Environmental and regulatory considerations also play a role in the compound’s relevance. With increasing scrutiny on chemical sustainability, researchers are investigating 1805412-81-0 for its potential to reduce synthetic steps or replace hazardous reagents in multistep syntheses. This aligns with the principles of "atom economy" and "benign-by-design" chemistry—a frequent search query among green chemistry enthusiasts. Moreover, its stability under various conditions makes it a candidate for scalable production, addressing the industry’s focus on cost-effective and eco-friendly manufacturing.

In summary, 2-(Difluoromethyl)-4-iodo-6-methoxypyridine-3-carboxylic acid (CAS No. 1805412-81-0) represents a multifaceted tool for researchers navigating the intersections of drug discovery, agrochemical innovation, and sustainable synthesis. Its structural versatility and alignment with cutting-edge scientific trends ensure its continued relevance in both academic and industrial settings. As the demand for tailored molecular solutions grows, this compound is poised to remain a key player in the evolving landscape of functionalized heterocycles.